Tricyclo[2.2.1.02,6]heptan-1-ylmethanol

• IUPAC Name: 1-tricyclo[2.2.1.02,6]heptanylmethanol
• InChI: InChI=1S/C8H12O/c9-4-8-3-5-1-6(8)7(8)2-5/h5-7,9H,1-4H2
• InChI Key: QOUXKANNLNETSX-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3C1C3(C2)CO
• Molecular Formula: C8H12O
• Molecular Weight: 124.18 g/mol

Description

Tricyclo[2.2.1.02,6]heptan-1-ylmethanol, commonly known as menthol, is a cyclic monoterpene alcohol that is widely used in various industries. It is found naturally in mint plants and has a characteristic minty aroma and cooling sensation. Menthol is extensively used in the food, cosmetic, and pharmaceutical industries due to its unique properties.

Scientific Research Applications

Radical Behavior and Chemical Reactions

Tricyclic compounds, including Tricyclo[2.2.1.02,6]heptan-1-ylmethanol derivatives, show unique behaviors in radical reactions and chemical transformations. Studies on radicals generated from tricyclic compounds, such as Tricyclo[3.1.1.03,6]hept-6-yl and its methyl variant, reveal their participation in bimolecular combination reactions without readily undergoing rearrangement due to high ring strain. These findings indicate the potential for these compounds to be used in the synthesis of complex molecules through controlled radical reactions (Binmore et al., 1994).

Synthesis and Structural Analysis

Research on tricyclic compounds has led to innovative synthetic strategies, enabling the creation of complex molecular structures. For instance, the synthesis of Tricyclo[3.2.1.02,7]octan-6-ones and related compounds from αβ-cyclohexenones and αβ-cyclopentenones demonstrates the versatility of tricyclic frameworks in organic synthesis. Such methodologies offer pathways to new classes of chemicals with potential applications in material science and drug development (Cory et al., 1981).

Molecular Probes and Stable Derivatives

The synthesis of oxidized analogs of Tricyclo[2.2.1.02,6]heptan-1-ylmethanol and its derivatives, such as Bicyclo[6.1.0]non-4-yn-9-ylmethanol (BCN alcohol), has enabled the production of stable molecular probes for chemical biology. These probes are essential for studying biological systems at the molecular level, demonstrating the critical role of tricyclic compounds in advancing scientific research in chemistry and biology (Rady et al., 2021).

Enantiomeric Purity and Stereochemistry

The resolution of tricyclic compounds to achieve high enantiomeric purity highlights their importance in stereochemical studies. The determination of the absolute configuration of optically active Tricyclo[2.2.1.02,6]heptan-3-ol and its derivatives has implications for the synthesis of chiral molecules, which are crucial in the development of drugs and other stereochemically active substances (Hirose et al., 1989).